Cas no 50743-19-6 (6-ethyl-4-oxochromene-3-carbonitrile)

6-ethyl-4-oxochromene-3-carbonitrile structure
50743-19-6 structure
Product Name:6-ethyl-4-oxochromene-3-carbonitrile
CAS No:50743-19-6
MF:C12H9NO2
MW:199.205363035202
MDL:MFCD00191959
CID:1569070
PubChem ID:5196842
Update Time:2025-04-21

6-ethyl-4-oxochromene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-ethyl-4-oxochromene-3-carbonitrile
    • 6-ethyl-4-oxo-4H-1-benzopyran-3-carbonitrile
    • 6-ethyl-3-cyanochromone
    • CTK4J3086
    • SureCN8080196
    • AC1NQHST
    • 3-Cyano-6-ethylchromone
    • 6-ethyl-4-oxo-4H-chromene-3-carbonitrile
    • AG-F-70884
    • DB-100603
    • MFCD00191959
    • 6-ETHYL-4-OXO-4H-1-BENZOPYRAN-3-CARBO-NI TRILE, 99
    • 50743-19-6
    • AKOS006230687
    • GRYXAOXVOYEENX-UHFFFAOYSA-N
    • SCHEMBL8080196
    • DTXSID50409387
    • BS-42347
    • G85122
    • MDL： MFCD00191959
    • Inchi： 1S/C12H9NO2/c1-2-8-3-4-11-10(5-8)12(14)9(6-13)7-15-11/h3-5,7H,2H2,1H3
    • InChI Key： GRYXAOXVOYEENX-UHFFFAOYSA-N
    • SMILES： O1C=C(C#N)C(C2=C1C=CC(=C2)CC)=O

Computed Properties

  • Exact Mass: 199.06337
  • Monoisotopic Mass: 199.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 123-125 °C(lit.)
  • PSA: 50.09
  • Solubility: Not available

6-ethyl-4-oxochromene-3-carbonitrile Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xi
  • Risk Phrases：36/37/38

6-ethyl-4-oxochromene-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM286383-1g
6-Ethyl-4-oxo-4H-chromene-3-carbonitrile
 50743-19-6 97%
1g
 $587 2024-07-16
abcr
AB510111-100 mg
3-Cyano-6-ethylchromone; .
 50743-19-6
100mg
 €234.20 2023-06-14
abcr
AB510111-250 mg
3-Cyano-6-ethylchromone; .
 50743-19-6
250mg
 €397.70 2023-06-14
abcr
AB510111-1 g
3-Cyano-6-ethylchromone; .
 50743-19-6
1g
 €772.60 2023-06-14
eNovation Chemicals LLC
Y1254385-100mg
6-ETHYL-4-OXO-4H-1-BENZOPYRAN-3-CARBO-NI TRILE, 99
 50743-19-6 98%
100mg
 $240 2024-06-07
eNovation Chemicals LLC
Y1254385-250mg
6-ETHYL-4-OXO-4H-1-BENZOPYRAN-3-CARBO-NI TRILE, 99
 50743-19-6 98%
250mg
 $395 2024-06-07
eNovation Chemicals LLC
Y1254385-1g
6-ETHYL-4-OXO-4H-1-BENZOPYRAN-3-CARBO-NI TRILE, 99
 50743-19-6 98%
1g
 $790 2024-06-07
eNovation Chemicals LLC
Y1254385-100mg
6-ETHYL-4-OXO-4H-1-BENZOPYRAN-3-CARBO-NI TRILE, 99
 50743-19-6 98%
100mg
 $240 2025-02-19
eNovation Chemicals LLC
Y1254385-250mg
6-ETHYL-4-OXO-4H-1-BENZOPYRAN-3-CARBO-NI TRILE, 99
 50743-19-6 98%
250mg
 $395 2025-02-19
eNovation Chemicals LLC
Y1254385-1g
6-ETHYL-4-OXO-4H-1-BENZOPYRAN-3-CARBO-NI TRILE, 99
 50743-19-6 98%
1g
 $790 2025-02-19

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